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Introduction
Inosine-5'-monophosphate (IMP), and its commonly used disodium salt, is a pivotal molecule in

cellular metabolism. As a naturally occurring purine nucleotide, it serves as the central

precursor for the synthesis of adenosine monophosphate (AMP) and guanosine

monophosphate (GMP), the building blocks of nucleic acids and essential molecules in cellular

signaling and energy metabolism.[1][2] This technical guide provides a comprehensive

overview of the biochemical properties of inosine-5'-monophosphate disodium salt, its role

in metabolic pathways, and its applications in research and drug development, with a focus on

quantitative data and detailed experimental methodologies.

Chemical and Physical Properties
Inosine-5'-monophosphate disodium salt is a white or off-white crystalline powder that is

soluble in water.[3][4] It is the disodium salt of inosinic acid.[5]
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Property Value Reference(s)

Synonyms

5'-IMP·2Na·H2O, 5'-Inosinic

acid disodium salt hydrate,

Disodium 5'-inosinate,

Disodium IMP

[3]

CAS Number 4691-65-0 [3]

Molecular Formula C₁₀H₁₁N₄Na₂O₈P [3][5]

Molecular Weight 392.17 g/mol [4][5]

Appearance
White or off-white crystalline

powder
[3]

Solubility

Soluble in water, sparingly

soluble in ethanol, and

practically insoluble in ether.

[4][5]

pH 7.0 - 8.5 [4]

Storage Conditions 0 - 8 °C [3]

Melting Point 175 °C [5]

Biochemical Role and Signaling Pathways
IMP is a cornerstone of de novo purine biosynthesis, representing the first fully formed purine

nucleotide in this pathway.[2] It is synthesized from ribose-5-phosphate through a series of

eleven enzymatic steps.[2] Once synthesized, IMP stands at a critical metabolic branch point,

from which it can be converted into either AMP or GMP.[6][7]

The conversion to GMP is catalyzed by inosine-5'-monophosphate dehydrogenase (IMPDH), a

rate-limiting enzyme that oxidizes IMP to xanthosine monophosphate (XMP).[4][8] This reaction

is NAD⁺-dependent.[8] XMP is then converted to GMP. The pathway to AMP from IMP involves

the enzyme adenylosuccinate synthetase.[6] The regulation of these pathways is crucial for

maintaining the cellular balance of adenine and guanine nucleotides.[2][6]
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The degradation of IMP can lead to the formation of hypoxanthine, which is further metabolized

to xanthine and finally to uric acid.[3]

Purine Biosynthesis Pathway
The following diagram illustrates the central role of IMP in the de novo purine biosynthesis

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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